Cas no 2137144-85-3 (2-[(2S,4S)-4-ethoxypyrrolidin-2-yl]-5-(propan-2-yl)-1,3,4-oxadiazole)

• Product Name: 2-[(2S,4S)-4-ethoxypyrrolidin-2-yl]-5-(propan-2-yl)-1,3,4-oxadiazole
• CAS No: 2137144-85-3
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 6180848
• PubChem ID: 165492446
• Update Time: 2025-05-20

2-[(2S,4S)-4-ethoxypyrrolidin-2-yl]-5-(propan-2-yl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2137144-85-3
• EN300-1153358
• 2-[(2S,4S)-4-ethoxypyrrolidin-2-yl]-5-(propan-2-yl)-1,3,4-oxadiazole

• Inchi： 1S/C11H19N3O2/c1-4-15-8-5-9(12-6-8)11-14-13-10(16-11)7(2)3/h7-9,12H,4-6H2,1-3H3/t8-,9-/m0/s1
• InChI Key： NCVABHOLUKADHH-IUCAKERBSA-N
• SMILES： O(CC)[C@@H]1CN[C@H](C2=NN=C(C(C)C)O2)C1

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 60.2Ų

Additional information on 2-[(2S,4S)-4-ethoxypyrrolidin-2-yl]-5-(propan-2-yl)-1,3,4-oxadiazole

2-[(2S,4S)-4-Ethoxypyrrolidin-2-yl]-5-(propan-2-yl)-1,3,4-oxadiazole

The compound with CAS No. 2137144-85-3, known as 2-[(2S,4S)-4-ethoxypyrrolidin-2-yl]-5-(propan-2-yl)-1,3,4-oxadiazole, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and materials science. This compound is characterized by its unique structure, which combines a 1,3,4-oxadiazole ring system with a pyrrolidine moiety and an ethoxy group. The stereochemistry at the (2S,4S) positions of the pyrrolidine ring adds to its complexity and potential for selective biological activity.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery. The 1,3,4-oxadiazole ring is known for its ability to act as a bioisostere of more traditional heterocycles like imidazoles and pyridines. This makes it a valuable component in the design of novel therapeutic agents. The incorporation of the ethoxypyrrolidine group further enhances the compound's pharmacokinetic properties, potentially improving its bioavailability and stability within biological systems.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrolidine intermediate. The (2S,4S) stereochemistry is achieved through enantioselective synthesis methods, ensuring high enantiomeric purity. Subsequent steps involve the formation of the oxadiazole ring via cyclization reactions, followed by functionalization to introduce the propan-2-yl group at position 5. This process requires precise control over reaction conditions to ensure optimal yields and product quality.

One of the most promising applications of this compound lies in its potential as a kinase inhibitor. Recent research has demonstrated that oxadiazole-containing molecules can modulate the activity of various protein kinases, which are key targets in the treatment of cancer and inflammatory diseases. The ethoxypyrrolidine group contributes to the compound's ability to bind to these targets with high affinity and selectivity.

In addition to its medicinal applications, this compound has also been explored for its potential use in materials science. The oxadiazole ring system exhibits interesting electronic properties that make it suitable for applications in organic electronics. For instance, derivatives of this compound have been studied as components in light-emitting diodes (LEDs) and photovoltaic devices.

From an environmental perspective, this compound has been evaluated for its biodegradability and ecotoxicity. Studies indicate that it undergoes rapid degradation under aerobic conditions, minimizing its potential impact on aquatic ecosystems. This makes it a more sustainable choice compared to some traditional organic compounds used in similar applications.

In conclusion, 2-[(2S,4S)-4-ethoxypyrrolidin-2-yl]-5-(propan-2-yl)-1,3,4-oxadiazole represents a cutting-edge advancement in organic synthesis with diverse applications across multiple fields. Its unique structure and stereochemistry provide a foundation for innovative research and development efforts aimed at improving human health and advancing technological applications.